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Compound of Interest

Compound Name: GS 283

Cat. No.: B607735 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper handling and disposal of chemical compounds are paramount to

ensuring a safe working environment and minimizing environmental impact. This document

provides essential, immediate safety and logistical information for the proper disposal of GS-

283, a Ca(2+) antagonist with the molecular formula C17H17NO3.

Chemical Identity and Hazards:

GS-283 is identified as a Ca(2+) antagonist.[1][2] A compound with the same molecular

formula, Morphinone, is classified with significant health hazards according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). These hazards are

crucial for determining the appropriate disposal route.

Hazard Statement GHS Classification

Toxic if swallowed Danger Acute toxicity, oral

May cause an allergic skin reaction Warning Sensitization, Skin

Toxic if inhaled Danger Acute toxicity, inhalation

May cause allergy or asthma symptoms or

breathing difficulties if inhaled
Danger Sensitization, respiratory

Data sourced from PubChem CID 5459823 for C17H17NO3.[3]
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Given these potential hazards, GS-283 should be handled with care, and all disposal

procedures must be followed rigorously.

Experimental Protocols for Disposal
The following step-by-step procedures are based on general best practices for the disposal of

toxic and sensitizing chemical waste in a laboratory setting. A specific Safety Data Sheet (SDS)

for GS-283 was not available at the time of this writing; therefore, these guidelines are derived

from the known hazards associated with its molecular formula.

1. Personal Protective Equipment (PPE):

Before handling GS-283 for disposal, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from spills.

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator is essential.

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid GS-283 waste, including contaminated consumables (e.g., weighing

paper, pipette tips, gloves), in a dedicated, clearly labeled hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure lid.

Label the container with "Hazardous Waste," the full chemical name ("GS-283, Ca(2+)

antagonist"), and the associated hazard symbols (e.g., skull and crossbones for toxicity,

exclamation mark for skin sensitization).

Liquid Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect all liquid waste containing GS-283 in a dedicated, leak-proof, and clearly labeled

hazardous waste container.

The container should be appropriate for the solvent used and have a secure, tight-fitting

cap.

Label the container with "Hazardous Waste," the full chemical name ("GS-283, Ca(2+)

antagonist"), the solvent(s) present, and the associated hazard symbols.

Do not mix incompatible waste streams.

3. Decontamination of Labware:

Glassware and equipment that have come into contact with GS-283 should be

decontaminated before reuse or disposal.

Rinse the contaminated items with an appropriate solvent that will solubilize GS-283. Collect

the rinsate as hazardous liquid waste.

After the initial solvent rinse, wash the labware with a suitable laboratory detergent and

water.

4. Disposal Pathway:

All collected solid and liquid hazardous waste containing GS-283 must be disposed of

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.

Do not dispose of GS-283 down the drain or in the regular trash.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Logical Workflow for GS-283 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of GS-283.
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Caption: Workflow for the safe disposal of GS-283 waste.

This guide provides a foundational understanding of the necessary precautions and procedures

for the disposal of GS-283. Always consult your institution's specific safety and waste

management protocols and, if available, the manufacturer's Safety Data Sheet for the most

comprehensive guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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